1-(Oxolan-3-yl)-3-pyridin-3-ylurea
Description
1-(Oxolan-3-yl)-3-pyridin-3-ylurea is a urea derivative featuring a pyridin-3-yl group linked to an oxolan-3-yl (tetrahydrofuran-3-yl) substituent. The compound’s structure combines the polar oxolane ring, which enhances solubility in organic solvents, with the aromatic pyridine moiety, a common pharmacophore in medicinal chemistry. Urea derivatives are frequently explored for their biological activity, particularly as kinase inhibitors or enzyme modulators, though the oxolan-3-yl substitution may confer unique physicochemical characteristics compared to aliphatic or aromatic substituents .
Properties
IUPAC Name |
1-(oxolan-3-yl)-3-pyridin-3-ylurea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2/c14-10(13-9-3-5-15-7-9)12-8-2-1-4-11-6-8/h1-2,4,6,9H,3,5,7H2,(H2,12,13,14) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNUABJGWWLDCSE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1NC(=O)NC2=CN=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize 1-(Oxolan-3-yl)-3-pyridin-3-ylurea, three structurally related compounds are analyzed:
Table 1: Structural and Physicochemical Comparison
Key Observations
Compared to Compound 18, which includes a triazine-morpholino core, the target lacks bulky aromatic substituents, likely reducing steric hindrance .
Synthesis :
- Compound 18 was synthesized via urea bond formation between 3-pyridyl isocyanate and a triazine-aniline derivative, achieving a 56% yield after column chromatography . The target compound may follow a similar route, substituting the aniline with oxolan-3-ylamine.
Physicochemical Properties: The oxolan-3-yl group likely improves aqueous solubility compared to the butyl analog (), though less than the morpholino-triazine system in Compound 16. The latter’s higher molecular weight (463.2 vs. ~207.2) reflects its extended π-system and heterocyclic complexity .
The target compound’s simpler structure may favor metabolic stability but could reduce target affinity compared to Compound 17. The butyl analog’s SDS highlights standard laboratory handling precautions, implying moderate toxicity .
Table 2: Functional Group Impact
| Substituent | Impact on Solubility | Impact on Bioactivity | Stability Considerations |
|---|---|---|---|
| Oxolan-3-yl | ↑ Polar solubility | May enhance target binding | Oxolane ring resists oxidation |
| Butyl | ↓ Polar solubility | Lipophilic interactions | Prone to metabolic oxidation |
| Triazine-morpholino | Moderate solubility | High kinase affinity | Complex degradation pathways |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
